Cas no 1570-64-5 (4-Chloro-2-methylphenol)

4-Chloro-2-methylphenol structure
4-Chloro-2-methylphenol structure
Product Name:4-Chloro-2-methylphenol
CAS No:1570-64-5
MF:C7H7ClO
MW:142.582881212234
MDL:MFCD00002321
CID:41597
PubChem ID:14855
Update Time:2026-05-14

4-Chloro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2-methylphenol
    • Chlorocresol
    • 5-Chloro-2-hydroxytoluene
    • 4-Chloro-o-cresol
    • 2-METHYL-4-CHLOROPHENOL
    • 4-Chloro-2-cresol
    • 4-chlorocresol
    • o-Cresol,4-chloro
    • para-chloro-o-cresol
    • p-Chloro-o-cresol
    • Phenol,4-chloro-2-methyl
    • Phenol, 4-chloro-2-methyl-
    • o-Cresol, 4-chloro-
    • 4-chloro-2-methyl phenol
    • 4-chloro-2-methyl-phenol
    • RHPUJHQBPORFGV-UHFFFAOYSA-N
    • 297V63W9RI
    • DSSTox_CID_2510
    • DSSTox_RID_76605
    • DSSTox_GSID_22510
    • 4-chloroo-cresol
    • 4-chloro-o-creso
    • PubCh
    • MDL： MFCD00002321
    • Inchi： 1S/C7H7ClO/c1-5-4-6(8)2-3-7(5)9/h2-4,9H,1H3
    • InChI Key： RHPUJHQBPORFGV-UHFFFAOYSA-N
    • SMILES： ClC1C([H])=C([H])C(=C(C([H])([H])[H])C=1[H])O[H]
    • BRN： 1906684

Computed Properties

  • Exact Mass: 142.01900
  • Monoisotopic Mass: 142.018543
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Brown crystalline solid.
  • Density: 1.20
  • Melting Point: 43-46 °C (lit.)
  • Boiling Point: 220-225 °C(lit.)
  • Flash Point: Fahrenheit: 172.4 ° f
    Celsius: 78 ° c
  • Refractive Index: 1.5449 (estimate)
  • Water Partition Coefficient: <0.1 g/100 mL at 15 ºC
  • PSA: 20.23000
  • LogP: 2.35400
  • Specific Rotation: 22 º (c=8,6N HCl)
  • Solubility: Slightly soluble in water, easily soluble in most organic solvents

4-Chloro-2-methylphenol Security Information

4-Chloro-2-methylphenol Customs Data

  • HS CODE：2908199090
  • Customs Data：

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

4-Chloro-2-methylphenol Pricemore >>

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4-Chloro-2-methylphenol Production Method

Production Method 1

1570-64-5 1570-64-5
87-64-9 87-64-9
Reaction Conditions
1.1 Reagents: 2,3,4,4,5,6-Hexachloro-2,5-cyclohexadien-1-one Solvents: Carbon tetrachloride ,  Dimethylformamide
Reference
N-chloro-2,3,4,4,5,6-hexachlorocyclohexa-2,5-dienylideneamine as a mild and highly regioselective chlorinating reagent
Mamaghani, M.; et al, Synthetic Communications, 2002, 32(5), 735-740

Production Method 2

1570-64-5 1570-64-5
87-64-9 87-64-9
Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Sulfuryl chloride Catalysts: 4-Methylthiacyclohexane ;  2 h, rt; 2 h, rt
1.2 Solvents: Water
Reference
Regioselective chlorination of phenols in the presence of tetrahydrothiopyran derivatives
Smith, Keith; et al, Journal of Sulfur Chemistry, 2019, 40(5), 529-538

Production Method 3

1570-64-5 1570-64-5
87-64-9 87-64-9
Reaction Conditions
1.1 Reagents: Sulfuryl chloride Catalysts: 1,2-Dithiocane ,  Aluminum chloride ;  2 h, rt; 2 h, rt
1.2 Reagents: Water
Reference
Comparison of cyclic and polymeric disulfides as catalysts for the regioselective chlorination of phenols
Smith, Keith; et al, Journal of Sulfur Chemistry, 2015, 36(1), 74-85

Production Method 4

1570-64-5 1570-64-5
87-64-9 87-64-9
1570-65-6 1570-65-6
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Hydrogen peroxide Catalysts: Sodium dodecyl sulfate Solvents: Water ;  2 h, 30 °C
Reference
Spatial Orientation of Aromatics at Micellar Interface: Selectivity Enhancement in Oxychlorination
Samant, Bhupesh S.; et al, Journal of Dispersion Science and Technology, 2012, 33(7), 1030-1037

Production Method 5

1570-64-5 1570-64-5
87-64-9 87-64-9
1570-65-6 1570-65-6
Reaction Conditions
1.1 Catalysts: Zinc chloride
1.2 Reagents: Sulfuryl chloride
Reference
Method for manufacturing technical 4-chloro-2-methylphenol
, Poland, , ,

Production Method 6

1570-64-5 1570-64-5
87-64-9 87-64-9
1570-65-6 1570-65-6
Reaction Conditions
1.1 Reagents: Chlorosuccinimide Catalysts: Thiourea Solvents: Acetonitrile ;  2 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
Novel regioselective aromatic chlorination via catalytic thiourea activation of N-chlorosuccinimide
Bovonsombat, Pakorn; et al, Tetrahedron Letters, 2015, 56(17), 2193-2196

4-Chloro-2-methylphenol Preparation Products

4-Chloro-2-methylphenol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
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(CAS:1570-64-5)4-Chloro-2-methylphenol
Order Number:LE11607;LE1690418
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:1570-64-5)4-Chloro-2-methylphenol
Order Number:sfd12650
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1570-64-5)4-Chloro-2-methylphenol
Order Number:A3455
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):165.0
Email:sales@amadischem.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1570-64-5)4-Chloro-2-methylphenol
LE11607;LE1690418
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:1570-64-5)4-Chloro-2-methylphenol
sfd12650
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email